Cas no 82414-44-6 (3-Pyridinol,2-(bromomethyl)-)

• Product Name: 3-Pyridinol,2-(bromomethyl)-
• CAS No: 82414-44-6
• MF: C₆H₆BrNO
• MW: 188.02194070816
• CID: 708395
• PubChem ID: 796640
• Update Time: 2025-06-08

3-Pyridinol,2-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol,2-(bromomethyl)-
• 2-(Bromomethyl)-3-pyridinol
• 2-bromomethyl-3-hydroxypyridine
• 3-Pyridinol,2-(bromomethyl)-(9CI)
• 82414-44-6
• 2-(bromomethyl)-pyridin-3-ol
• SCHEMBL2768593
• UBGCCLCUBAMUMA-UHFFFAOYSA-N
• 2-(bromomethyl)pyridin-3-ol

• Inchi： 1S/C6H6BrNO/c7-4-5-6(9)2-1-3-8-5/h1-3,9H,4H2
• InChI Key： UBGCCLCUBAMUMA-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CN=1)O

Computed Properties

• Exact Mass: 186.96328g/mol
• Monoisotopic Mass: 186.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on 3-Pyridinol,2-(bromomethyl)-

Introduction to 3-Pyridinol,2-(bromomethyl) and Its Significance in Modern Chemical Research

3-Pyridinol,2-(bromomethyl) (CAS No. 82414-44-6) is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its pyridine core substituted with a hydroxyl group at the 3-position and a bromomethyl group at the 2-position, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of novel therapeutic agents targeting a range of diseases.

The bromomethyl functionality in 3-Pyridinol,2-(bromomethyl) is particularly noteworthy due to its reactivity, which allows for further functionalization through nucleophilic substitution reactions. This property enables chemists to introduce diverse substituents, thereby tailoring the compound’s pharmacological profile for specific applications. In recent years, there has been a surge in research focusing on pyridine derivatives due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 3-Pyridinol,2-(bromomethyl) is its role in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, such as enzymes or receptors, to modulate cellular processes. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to modify the pyridine ring allows researchers to optimize potency and selectivity, making 3-Pyridinol,2-(bromomethyl) an indispensable tool in medicinal chemistry.

Recent advancements in synthetic methodologies have further enhanced the appeal of 3-Pyridinol,2-(bromomethyl). Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and scalable production of derivatives. Additionally, computational chemistry approaches have been employed to predict and optimize the properties of compounds derived from this scaffold. These innovations have not only accelerated drug discovery but also reduced costs associated with traditional synthetic routes.

The pharmaceutical industry has been particularly keen on exploring pyridine-based compounds due to their favorable pharmacokinetic properties. For example, derivatives of 3-Pyridinol,2-(bromomethyl) have shown promise as protease inhibitors, which are essential in treating viral infections and neurodegenerative disorders. The hydroxyl group at the 3-position provides a site for hydrogen bonding interactions with biological targets, enhancing binding affinity. Meanwhile, the bromomethyl group serves as a handle for further derivatization, allowing for fine-tuning of physicochemical properties such as solubility and metabolic stability.

In academic research circles, 3-Pyridinol,2-(bromomethyl) has been employed in various high-throughput screening campaigns to identify novel bioactive molecules. These screens have led to the discovery of several lead compounds with therapeutic potential. Moreover, its use in combinatorial chemistry has allowed for the rapid generation of libraries of diverse compounds for testing against multiple targets simultaneously. This approach has significantly shortened the time required to identify promising candidates for further development.

The environmental impact of using 3-Pyridinol,2-(bromomethyl) as an intermediate has also been a focus of recent studies. Researchers are exploring greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. For instance, biocatalytic methods have been investigated as an alternative to traditional chemical transformations. These methods leverage enzymes to perform specific reactions under mild conditions, aligning with the growing emphasis on sustainable chemistry practices.

Looking ahead, the future prospects for 3-Pyridinol,2-(bromomethyl) appear promising as new technologies continue to emerge in chemical synthesis and drug discovery. Advances in artificial intelligence (AI) and machine learning (ML) are expected to play a pivotal role in predicting molecular properties and designing novel derivatives with enhanced efficacy. Additionally, innovations in nanotechnology may enable more targeted delivery systems for drugs based on pyridine scaffolds like 3-Pyridinol,2-(bromomethyl).

In conclusion,3-Pyridinol,2-(bromomethyl) (CAS No. 82414-44-6) remains a cornerstone compound in modern chemical research due to its versatility and reactivity. Its applications span across pharmaceutical development,novel synthetic methodologies,and sustainable chemistry practices.As our understanding of biological systems grows,the demand for sophisticated intermediates like this one will undoubtedly continue to rise,paving the way for groundbreaking discoveries in medicine and beyond.